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Compound of Interest

Compound Name: 3-Pentylpiperidine

Cat. No.: B15262469 Get Quote

An in-depth analysis of the chemical compound 3-Pentylpiperidine reveals a notable scarcity

of specific data under this precise name. Literature and database searches predominantly yield

information for a closely related isomer, 1-Pentylpiperidine. This guide will focus on the

available technical information for 1-Pentylpiperidine, a compound frequently studied for its

applications in medicinal chemistry and as a building block for more complex pharmaceuticals.

1-Pentylpiperidine: A Technical Overview
Molecular Formula: C₁₀H₂₁N[1][2][3]

CAS Number: 10324-58-0[1][2][3]

1-Pentylpiperidine, also known as N-Pentylpiperidine, is a heterocyclic amine.[1][4] It consists

of a six-membered piperidine ring where the hydrogen atom on the nitrogen is substituted with

a pentyl group.[5] This structure lends itself to a variety of chemical reactions and biological

activities.

Physicochemical Properties
A summary of the key physicochemical properties of 1-Pentylpiperidine is presented in the

table below. This data is crucial for researchers in drug development and chemical synthesis

for predicting the compound's behavior in various environments.
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Property Value Source

Molecular Weight 155.28 g/mol [3][5]

IUPAC Name 1-pentylpiperidine [3]

Synonyms

N-Pentylpiperidine, N-

Amylpiperidine, 1-Amyl

piperidine

[1][2]

Canonical SMILES CCCCCN1CCCCC1 [5]

InChI Key
QBCAFUFJMCKKAM-

UHFFFAOYSA-N
[5]

Exact Mass 155.167399674 g/mol [5]

XLogP3 3.1 [5]

Synthesis and Reactivity
The synthesis of piperidine derivatives like 1-Pentylpiperidine can be achieved through various

established chemical routes. One common industrial method is the catalytic hydrogenation of

corresponding pyridine compounds.[5]

General Synthesis Workflow:
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General Synthesis of 1-Pentylpiperidine

Pyridine Derivative

Catalytic Hydrogenation
(e.g., over Molybdenum Disulfide)

Pentyl Halide (e.g., Pentyl Bromide)

N-Alkylation

1-Pentylpiperidine

Piperidine

Piperidine
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Caption: A generalized workflow for the synthesis of 1-Pentylpiperidine.

The reactivity of 1-Pentylpiperidine is characteristic of a secondary amine. The nitrogen atom

possesses a lone pair of electrons, making it nucleophilic and basic. It can participate in a

variety of chemical reactions, including:

Oxidation: Can be oxidized to form N-oxides.[5]

Substitution Reactions: The nitrogen can act as a nucleophile to introduce various functional

groups.[5]

Potential Biological Activity and Applications
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While specific signaling pathways for 1-Pentylpiperidine are not extensively detailed in the

available literature, piperidine derivatives are known to interact with various biological targets.

They are key structural motifs in many pharmaceuticals and alkaloids.[4][5] The biological

activity is often associated with their interaction with neurotransmitter receptors, enzymes, and

ion channels.[5]

Logical Relationship of Piperidine Derivatives in Drug Development:

Role of Piperidine Derivatives in Drug Development

Piperidine Core Structure

Structural Modification
(e.g., N-alkylation with a pentyl group)

1-Pentylpiperidine

Biological Screening

Interaction with Biological Targets
(Receptors, Enzymes, Ion Channels)

Lead Compound for
Drug Development
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Caption: The logical progression from a core chemical structure to a potential drug lead.
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Experimental Protocols
Detailed experimental protocols for 1-Pentylpiperidine are not readily available in the public

domain. However, based on its chemical structure, standard analytical techniques would be

employed for its characterization.

Hypothetical Experimental Workflow for Characterization:

Characterization Workflow for 1-Pentylpiperidine

1-Pentylpiperidine Sample

Gas Chromatography-Mass Spectrometry (GC-MS) Nuclear Magnetic Resonance (NMR) Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy

Purity Assessment Structural Confirmation

Click to download full resolution via product page

Caption: A typical workflow for the analytical characterization of 1-Pentylpiperidine.

Further research and publication of detailed experimental data are necessary to fully elucidate

the specific biological activities and potential therapeutic applications of 1-Pentylpiperidine.

Researchers interested in this compound are encouraged to consult specialized chemical and

pharmacological databases for more in-depth information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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